Cas no 85753-12-4 (L-ALANINE, N-(PHENYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: L-ALANINE, N-(PHENYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 85753-12-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 3451188
• PubChem ID: 10585850
• Update Time: 2025-04-21

L-ALANINE, N-(PHENYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• L-ALANINE, N-(PHENYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• N-BENZYL-L-ALANINE TERT-BUTYL ESTER
• EN300-7248628
• tert-Butyl benzyl-L-alaninate
• 85753-12-4
• N-benzylalanine tert-butyl ester
• ZACSMTDYVYATGT-NSHDSACASA-N
• Tert-butyl (2S)-2-(benzylamino)propanoate
• SCHEMBL1508642
• N-benzyl-L-alanine t-butyl ester

• Inchi： 1S/C14H21NO2/c1-11(13(16)17-14(2,3)4)15-10-12-8-6-5-7-9-12/h5-9,11,15H,10H2,1-4H3/t11-/m0/s1
• InChI Key： ZACSMTDYVYATGT-NSHDSACASA-N
• SMILES： N(CC1=CC=CC=C1)[C@@H](C)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 235.157228913Da
• Monoisotopic Mass: 235.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų